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Compound of Interest

Compound Name: 2-Butyloctanoic acid

Cat. No.: B1328923 Get Quote

Technical Guide: Physicochemical Properties of
2-Butyloctanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
butyloctanoic acid, a branched-chain carboxylic acid. The information herein is intended to

support research and development activities where this compound is of interest.

Core Physical Properties
2-Butyloctanoic acid (CAS No: 27610-92-0) is a colorless liquid at room temperature. Its

fundamental physical characteristics, including boiling point and density, are critical for its

handling, application, and process design.

Quantitative Data Summary
The table below summarizes the key physical properties of 2-butyloctanoic acid. These

values are based on literature data and provide a reliable reference for experimental and

developmental work.
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Physical Property Value Conditions

Boiling Point 230 °C
at standard atmospheric

pressure (lit.)[1][2][3][4][5][6]

Density 0.887 g/mL at 25 °C (lit.)[1][2][3][5]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the boiling point and density of liquid organic compounds such as 2-butyloctanoic acid.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For accurate determination, the Thiele tube method is a

common and reliable micro-scale technique.

Thiele Tube Method:

Sample Preparation: A small amount (a few milliliters) of 2-butyloctanoic acid is placed into

a small test tube. A capillary tube, sealed at one end, is then placed into the test tube with

the open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil) so that the heat is distributed evenly by convection

currents.[7][8]

Heating: The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.[8]

Observation: Heating is discontinued when a steady stream of bubbles is observed. As the

apparatus cools, the bubbling will slow and eventually stop. The temperature at which the

liquid just begins to enter the capillary tube is recorded as the boiling point.[7][8]

Alternatively, for larger sample volumes, a simple distillation can be performed, where the

temperature of the vapor that is in equilibrium with the boiling liquid is measured.[1][9]
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Determination of Density
The density of a liquid is its mass per unit volume. The pycnometer method is a highly precise

technique for determining the density of liquids.[4][10][11]

Pycnometer Method:

Preparation: A pycnometer, a glass flask with a specific, accurately known volume, is

thoroughly cleaned and dried. Its empty mass (m₀) is precisely measured using an analytical

balance.[5]

Calibration with Water: The pycnometer is filled with a reference liquid of known density,

typically distilled water, at a controlled temperature. The mass of the filled pycnometer (m₁) is

measured. The volume of the pycnometer (V) can then be calculated using the known

density of water at that temperature.

Measurement of Sample: The pycnometer is emptied, dried, and then filled with 2-
butyloctanoic acid at the same controlled temperature. The mass of the pycnometer filled

with the sample (m₂) is measured.[12]

Calculation: The density of the 2-butyloctanoic acid (ρ) is calculated using the following

formula:

ρ = (m₂ - m₀) / V

This procedure ensures high accuracy by utilizing a precisely known volume and careful mass

measurements.[10][11]

Logical Relationships
The physical properties of 2-butyloctanoic acid are a direct consequence of its molecular

structure. The following diagram illustrates this fundamental relationship.
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Relationship between Molecular Structure and Physical Properties of 2-Butyloctanoic Acid

2-Butyloctanoic Acid
(C12H24O2)

Molecular Structure
- Carboxylic Acid Group (-COOH)

- Branched Alkyl Chain

is defined by its

Physical Properties

determines its

Boiling Point (230 °C) Density (0.887 g/mL at 25 °C)

Click to download full resolution via product page

Structure-Property Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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